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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B15585767

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of potent compounds like p53 Activator 12 is paramount. This guide provides
immediate, essential safety protocols, logistical information, and disposal plans to foster a
secure laboratory environment and promote reliable experimental outcomes.

Personal Protective Equipment (PPE)

When handling p53 Activator 12, appropriate personal protective equipment is the first line of
defense against potential exposure. The following table summarizes the recommended PPE
based on the safety data sheet for the representative p53 activator, SCH 529074.

PPE Category Item Specification

Must be worn to protect

Eye/Face Protection Safety Glasses/Goggles )
against splashes.
) ) ] Compatible gloves should be
Hand Protection Chemical-Resistant Gloves
worn.
Skin and Body Protection Laboratory Coat To prevent skin contact.
Use a NIOSH-approved
Respiratory Protection Not required under normal use  respirator if ventilation is

inadequate.
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Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of p53 Activator 12 and
ensuring the safety of laboratory personnel.

Handling:
o Avoid Contact: Take precautionary measures to prevent contact with skin and eyes.
e Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.

e Good Laboratory Practices: Adhere to standard good laboratory practices. Do not eat, drink,
or smoke in the handling area. Wash hands thoroughly after handling.

Storage:

o Temperature: Store the compound at -20°C for long-term stability.
o Container: Keep the container tightly closed.

e Location: Store in a dry and well-ventilated place.

Disposal Plan

Proper disposal of p53 Activator 12 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Disposal: Dispose of this material and its container at a licensed waste disposal site.
o Contaminated Packaging: Dispose of as unused product.

» Local Regulations: All disposal practices must be in accordance with local, state, and federal
regulations. Consult with your institution's environmental health and safety (EHS) department
for specific guidance.

p53 Signaling Pathway

The tumor suppressor protein p53 plays a crucial role in cellular response to stress signals,
including DNA damage, oncogene activation, and hypoxia.[1] Activation of p53 can lead to cell
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cycle arrest, DNA repair, or apoptosis, thereby preventing the proliferation of damaged cells.[2]
In many cancer cells, the p53 pathway is inactivated, often through mutation or overexpression
of its negative regulator, MDM2.[2] p53 activators, such as SCH 529074, are small molecules
designed to restore the tumor-suppressive function of p53.[3]
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Caption: The p53 signaling pathway in response to cellular stress and intervention by a p53
activator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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